Cas no 62574-06-5 (2',2''-Diacetylcercosporin)

• Product Name: 2',2''-Diacetylcercosporin
• CAS No: 62574-06-5
• Molecular Formula: C₃₃H₃₀O₁₂
• Molecular Weight: 618.584
• CID: 2002634
• PubChem ID: 137700127

2',2''-Diacetylcercosporin Properties

Names and Identifiers

• 2',2''-Diacetylcercosporin
• Diacetylcercosporin
• AKOS040754789
• [(2S)-1-[21-[(2S)-2-acetyloxypropyl]-7,19-dihydroxy-6,20-dimethoxy-9,17-dioxo-12,14-dioxahexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3(8),4,6,10,15,18(23),19,21-nonaen-5-yl]propan-2-yl] acetate
• 62574-06-5
• HY-126914
• CS-0108242
• [S-(R*,R*)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione

• InChIKey： AAWYBWDUDOICBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H30O12/c1-12(44-14(3)34)7-16-22-23-17(8-13(2)45-15(4)35)33(41-6)31(39)25-19(37)10-21-27(29(23)25)26-20(42-11-43-21)9-18(36)24(28(22)26)30(38)32(16)40-5/h9-10,12-13,36-37H,7-8,11H2,1-6H3
• SMILES： COc1c(CC(C)OC(C)=O)c2c3c(CC(C)OC(C)=O)c(OC)c(=O)c4c(O)cc5OCOc6cc(O)c(c2c6c5c34)c1=O

Computed Properties

• Exact Mass: 618.17372639Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 10
• Monoisotopic Mass: 618.17372639Da
• Heavy Atom Count: 45
• Complexity: 1190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 164Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones